Cas no 2171550-75-5 (2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid)

• Product Name: 2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid
• CAS No: 2171550-75-5
• MF: C₂₇H₂₈N₂O₅S
• MW: 492.586626052856
• CID: 6368894
• PubChem ID: 165535102
• Update Time: 2025-07-18

2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid
• 2-[N-(butan-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]acetic acid
• EN300-1510523
• 2171550-75-5

• Inchi： 1S/C27H28N2O5S/c1-3-17(2)29(15-24(30)31)26(32)25(23-13-8-14-35-23)28-27(33)34-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-14,17,22,25H,3,15-16H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： JEWORGSYAFUZCR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(N(CC(=O)O)C(C)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 492.17189317g/mol
• Monoisotopic Mass: 492.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 124Ų

Additional information on 2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid

Introduction to 2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid (CAS No. 2171550-75-5)

2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid (CAS No. 2171550-75-5) is a complex organic compound with a wide range of potential applications in the fields of medicinal chemistry and biochemistry. This compound, often referred to by its abbreviated name, is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, a thiophene ring, and an amino acid derivative. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various research and development activities.

The Fmoc protecting group is a widely used reagent in peptide synthesis due to its ease of removal under mild conditions. This characteristic makes it particularly useful in the synthesis of complex peptides and proteins, where precise control over the sequence and structure is essential. The thiophene ring, on the other hand, is known for its aromaticity and electron-donating properties, which can influence the compound's reactivity and binding affinity to various biological targets.

The amino acid derivative component of the molecule, specifically the acetamidoacetic acid, adds further complexity to its structure. This moiety can participate in hydrogen bonding and other non-covalent interactions, which are crucial for the molecule's biological activity. The combination of these functional groups results in a compound with potential applications in drug discovery, particularly in the development of novel therapeutics targeting specific protein-protein interactions or enzymatic activities.

Recent studies have highlighted the importance of compounds like 2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid in understanding and modulating biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that similar compounds with Fmoc protection and thiophene rings exhibit potent inhibitory activity against certain enzymes involved in cancer progression. These findings underscore the potential of this class of compounds as lead molecules for drug development.

In addition to its potential therapeutic applications, 2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid is also of interest in basic research. Its unique structural features make it an excellent model compound for studying the effects of different functional groups on molecular conformation and dynamics. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to gain insights into the three-dimensional structure of this molecule, providing valuable data for computational modeling and molecular dynamics simulations.

The synthesis of 2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-y l)acetamidoacetic acid typically involves a multi-step process that requires careful control over reaction conditions to ensure high yields and purity. Key steps include the introduction of the Fmoc protecting group, the formation of the thiophene ring, and the coupling reactions necessary to assemble the final structure. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic and industrial research.

In conclusion, 2-N-(butan-2-y l)-2-{(9H-fluoren -9 - y l )methoxycarbonyl}amino)- 2 -(thiophen - 2 - y l ) acetamidoacetic acid (CAS No. 2171550 - 75 - 5) represents a promising molecule with diverse applications in medicinal chemistry and biochemistry. Its unique combination of functional groups offers opportunities for developing novel therapeutics and advancing our understanding of complex biological systems. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.